Cas no 944483-27-6 (3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester)

• Product Name: 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester
• CAS No: 944483-27-6
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1122538
• PubChem ID: 139600396
• Update Time: 2025-07-23

3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester
• 944483-27-6
• Dimethyl 3-formyl-1H-pyrrole-2,5-dicarboxylate
• CS-0104803

• Inchi： 1S/C9H9NO5/c1-14-8(12)6-3-5(4-11)7(10-6)9(13)15-2/h3-4,10H,1-2H3
• InChI Key： KLSLITPBZGNWEB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)C=C(C(=O)OC)N1)=O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester

Recent Advances in the Study of 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester (CAS: 944483-27-6)

3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester (CAS: 944483-27-6) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel heterocyclic frameworks with therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester as a precursor for the synthesis of pyrrole-based kinase inhibitors. The study reported that the formyl group at the 3-position of the pyrrole ring could be selectively modified to introduce various pharmacophores, enabling the generation of a diverse library of compounds with inhibitory activity against tyrosine kinases. The dimethyl ester moiety was found to enhance the solubility of the intermediates, facilitating their purification and characterization.

Another notable investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester. The study revealed that certain derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis, highlighting their potential as leads for novel antibiotics.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester with biological targets. Molecular docking and dynamics simulations, as reported in a 2024 study in RSC Advances, indicated that the compound's pyrrole core can form stable hydrogen bonds with active site residues of target enzymes, such as dihydrofolate reductase (DHFR). These findings provide a structural basis for the rational design of more potent and selective inhibitors.

In addition to its pharmacological applications, 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester has been employed in materials science. A recent publication in ACS Applied Materials & Interfaces described its use as a building block for the synthesis of conjugated polymers with tunable optoelectronic properties. The study demonstrated that the electron-withdrawing formyl and ester groups could modulate the polymer's bandgap, making it suitable for applications in organic electronics and sensors.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-formyl-1H-Pyrrole-2,5-dicarboxylic acid 2,5-dimethyl ester derivatives. Future research directions may include the exploration of greener synthetic routes, the development of more efficient purification techniques, and the evaluation of in vivo efficacy and safety profiles of the derived compounds. Collaborative efforts between chemists, biologists, and material scientists will be crucial to fully unlock the potential of this versatile molecule.